What is the chemical structure of Citreoviridin?
What is the chemical structure of Citreoviridin?
An In-depth Technical Guide to the Chemical and Biological Properties of Citreoviridin (B190807)
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
Citreoviridin is a polyene mycotoxin produced by several fungal species, including those from the Penicillium and Aspergillus genera.[1][2] Historically known as a "yellow rice toxin," it is a potent and specific inhibitor of mitochondrial F₁F₀-ATP synthase (Complex V). Its mechanism of action involves binding to the β subunit of the F₁ catalytic domain, disrupting cellular energy homeostasis.[1] Recent research has further elucidated its role in modulating critical signaling pathways, such as the PPAR-γ/mTORC2 axis, linking it to cellular processes like autophagy and apoptosis. This document provides a comprehensive overview of Citreoviridin's chemical structure, its inhibitory action on ATP synthase, its impact on cellular signaling, and detailed experimental protocols for its characterization.
Chemical Structure and Properties
Citreoviridin is a yellow crystalline solid characterized by a conjugated polyene structure, which is responsible for its distinct color and fluorescence.[3] It belongs to the 2-pyranone family of compounds.[3][4]
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Molar Mass : 402.49 g/mol [1]
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IUPAC Name : 6-[(1E,3E,5E,7E)-8-[(2S,3R,4R,5R)-3,4-dihydroxy-2,4,5-trimethyloxolan-2-yl]-7-methylocta-1,3,5,7-tetraenyl]-4-methoxy-5-methylpyran-2-one[1][7]
Caption: 2D Chemical Structure of Citreoviridin.
Mechanism of Action: ATP Synthase Inhibition
The primary molecular target of Citreoviridin is the F₁ portion of mitochondrial ATP synthase, where it functions as a highly specific inhibitor.[1]
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Binding Site : Citreoviridin binds directly to the β subunit of the F₁-ATPase complex.[1] This binding site is distinct from that of other F₁ inhibitors like aurovertin.[3][8]
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Inhibitory Profile : It exhibits a dual mechanism of inhibition. It is an uncompetitive inhibitor with respect to ATP hydrolysis, meaning it preferentially binds to the enzyme-substrate (ATPase-ATP) complex.[1] Conversely, it acts as a noncompetitive inhibitor of ATP synthesis.[1]
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Consequences : This inhibition disrupts the rotary mechanism of ATP synthase, likely by stabilizing a non-productive conformational state of the β subunit. This leads to a breakdown in cellular energy homeostasis, an increase in the mitochondrial membrane potential, and the activation of cellular stress responses.[1]
Signaling Pathway Involvement: PPAR-γ and mTORC2
Beyond its direct impact on energy metabolism, Citreoviridin modulates key cellular signaling pathways, particularly in cardiomyocytes. It has been shown to inhibit the transcriptional activity of peroxisome proliferator-activated receptor-gamma (PPAR-γ).[5] This initial event triggers a downstream cascade that involves the mechanistic target of rapamycin (B549165) complex 2 (mTORC2), ultimately leading to the induction of autophagy and apoptosis through the lysosomal-mitochondrial axis.[5]
Caption: Citreoviridin-induced signaling pathway in cardiomyocytes.
Quantitative Biological Activity
The inhibitory potency of Citreoviridin against mitochondrial ATP synthase has been quantified in several studies. The dissociation constant (Kᴅ) and inhibition constant (Kᵢ) are key metrics for evaluating its efficacy.
| Parameter | Value (µM) | Enzyme Source | Assay Type | Reference |
| Kᴅ | 0.15 | Rat Liver Mitochondria | ADP-stimulated respiration | [9][10] |
| Kᴅ | 0.5 - 4.2 | Ox Heart Mitochondria | ATPase Activity | [9][10] |
| Kᵢ | 2.0 | Yeast F₁-ATPase | ATPase Activity | [8] |
Key Experimental Protocols
Measurement of Mitochondrial ATPase Activity (ATP Hydrolysis)
This protocol details an enzyme-coupled assay to measure the rate of ATP hydrolysis by mitochondrial preparations, which is inhibited by Citreoviridin.
Principle: The hydrolysis of ATP to ADP and inorganic phosphate (B84403) (Pᵢ) by ATP synthase is coupled to the oxidation of NADH. The pyruvate (B1213749) kinase (PK) and lactate (B86563) dehydrogenase (LDH) system regenerates ATP from ADP and phosphoenolpyruvate (B93156) (PEP), while oxidizing NADH to NAD⁺. The decrease in NADH absorbance at 340 nm is monitored spectrophotometrically and is directly proportional to the ATPase activity.[1]
Materials:
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Isolated mitochondria or submitochondrial particles
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Assay Buffer: 50 mM Tris-HCl (pH 8.0), 5 mM MgCl₂, 50 mM KCl[1]
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Substrate/Enzyme Mix: 10 mM Phosphoenolpyruvate (PEP), ~500 units/mL Pyruvate Kinase (PK), ~1000 units/mL Lactate Dehydrogenase (LDH)[1]
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10 mM NADH solution[1]
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100 mM ATP solution[1]
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Citreoviridin stock solution (in DMSO or ethanol)
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Spectrophotometer capable of reading at 340 nm
Procedure:
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Reaction Setup: In a cuvette, prepare a reaction mixture containing the Assay Buffer and the Substrate/Enzyme Mix. Add the NADH solution to a final concentration that gives an initial absorbance of ~1.0-1.5 at 340 nm.
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Sample Addition: Add the mitochondrial preparation to the cuvette.
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Inhibitor Incubation: Add the desired concentration of Citreoviridin (or vehicle control) and incubate for 5-10 minutes at 37°C.
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Reaction Initiation: Initiate the reaction by adding ATP to a final concentration of 1-5 mM.
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Data Acquisition: Immediately begin monitoring the decrease in absorbance at 340 nm over time. Record data for 5-10 minutes.
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Calculation: Calculate the rate of NADH oxidation from the linear portion of the absorbance curve using the Beer-Lambert law (molar extinction coefficient for NADH at 340 nm is 6.22 mM⁻¹cm⁻¹).[1] Express ATPase activity as nmol of ATP hydrolyzed per minute per mg of protein.
References
- 1. benchchem.com [benchchem.com]
- 2. Citreoviridin - Wikipedia [en.wikipedia.org]
- 3. An overview of ATP synthase, inhibitors, and their toxicity - PMC [pmc.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. Citreoviridin induces myocardial apoptosis through PPAR-γ-mTORC2-mediated autophagic pathway and the protective effect of thiamine and selenium - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. researchgate.net [researchgate.net]
- 7. Citreoviridin | C23H30O6 | CID 6436023 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 8. Binding of citreoviridin to the beta subunit of the yeast F1-ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Citreoviridin, a specific inhibitor of the mitochondiral adenosine triphosphatase - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Citreoviridin, a specific inhibitor of the mitochondiral adenosine triphosphatase - PMC [pmc.ncbi.nlm.nih.gov]
